Methyl 2,3,4,6-tetra-O-acetyl-beta-D-thiogalactopyranoside
Overview
Description
Methyl 2,3,4,6-tetra-O-acetyl-β-D-thiogalactopyranoside is a highly intricate biochemical compound . It has a molecular weight of 378.39 and a molecular formula of C15H22O9S . This compound finds extensive utilization within the biomedicine industry .
Synthesis Analysis
The synthesis of this compound involves the conversion of configuration at the anomeric site . This has been affirmed by the small NMR coupling constants between H-1 and H-2 in the resulting α-D-glucose (4.0– 4.1 Hz) and α-D-galactose (3.9 Hz) derivatives .Molecular Structure Analysis
The molecule contains a total of 47 bond(s). There are 25 non-H bond(s), 4 multiple bond(s), 10 rotatable bond(s), 4 double bond(s), 1 six-membered ring(s), 4 ester(s) (aliphatic), 1 ether(s) (aliphatic), and 1 sulfide(s) .Chemical Reactions Analysis
This compound acts as a paramount substrate, facilitating the meticulous analysis of glycosylation reactions and carbohydrate metabolism through diverse enzymatic assays .Physical And Chemical Properties Analysis
The compound is a white powder with a melting point of 115°C to 116°C . Its molecular weight is 378.39 and its molecular formula is C15H22O9S .Scientific Research Applications
Acetylation and Methylation in Carbohydrate Chemistry
The acetylation and methylation processes are crucial in modifying the properties of carbohydrates, including homogalacturonans. These modifications impact their reactivity and interaction with enzymes, as seen in the optimization of reaction conditions for acetylation, leading to high degrees of acetylation. The study by Renard and Jarvis (1999) on homogalacturonans demonstrates the significance of these modifications, where acetylation at specific positions on the sugar molecule affects its enzymatic hydrolysis resistance (Renard & Jarvis, 1999).
Structural Analysis and Synthesis Techniques
Understanding the solid-state structure of sugar derivatives, including those related to Methyl 2,3,4,6-tetra-O-acetyl-beta-D-thiogalactopyranoside, is essential for their application in synthesis and material science. Gubica et al. (2013) provided a comprehensive structural analysis combining experimental and theoretical methods, highlighting the importance of such analyses in predicting and understanding the behavior of these compounds in various conditions (Gubica et al., 2013).
Kinetic Studies and Reaction Mechanisms
Kinetic studies, such as those conducted by Kaczmarek et al. (2000), on the acetolysis of sugar derivatives provide insight into the reaction mechanisms and rates. These studies are fundamental in optimizing synthesis processes and understanding the stability and reactivity of sugar derivatives under different conditions (Kaczmarek et al., 2000).
Safety And Hazards
Future Directions
properties
IUPAC Name |
[(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-methylsulfanyloxan-2-yl]methyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O9S/c1-7(16)20-6-11-12(21-8(2)17)13(22-9(3)18)14(23-10(4)19)15(24-11)25-5/h11-15H,6H2,1-5H3/t11-,12+,13+,14-,15+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWFUCHLBRWBKGN-FQKPHLNHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)SC)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)SC)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O9S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80447030 | |
Record name | ST51037346 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3,4,6-tetra-O-acetyl-beta-D-thiogalactopyranoside | |
CAS RN |
55722-48-0 | |
Record name | ST51037346 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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